Cas no 1235615-42-5 (1-methanesulfonyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)piperidine-4-carboxamide)

• Product Name: 1-methanesulfonyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)piperidine-4-carboxamide
• CAS No: 1235615-42-5
• MF: C₁₇H₂₂F₃N₃O₄S
• MW: 421.434493541718
• CID: 5869015
• PubChem ID: 49675514
• Update Time: 2025-10-19

1-methanesulfonyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)piperidine-4-carboxamide
• 1-(methylsulfonyl)-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)piperidine-4-carboxamide
• VU0635449-1
• AKOS024497929
• 1235615-42-5
• F5097-2571
• 1-methylsulfonyl-N-[4-[2-oxo-2-(2,2,2-trifluoroethylamino)ethyl]phenyl]piperidine-4-carboxamide
• 1-methanesulfonyl-N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)piperidine-4-carboxamide

• Inchi： 1S/C17H22F3N3O4S/c1-28(26,27)23-8-6-13(7-9-23)16(25)22-14-4-2-12(3-5-14)10-15(24)21-11-17(18,19)20/h2-5,13H,6-11H2,1H3,(H,21,24)(H,22,25)
• InChI Key： OJMNDACTKHUYPK-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(NC2C=CC(CC(NCC(F)(F)F)=O)=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 421.12831185g/mol
• Monoisotopic Mass: 421.12831185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 104Ų

Additional information on 1-methanesulfonyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)piperidine-4-carboxamide

Introduction to 1-methanesulfonyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)piperidine-4-carboxamide (CAS No. 1235615-42-5)

1-methanesulfonyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1235615-42-5, represents a convergence of advanced chemical synthesis and medicinal innovation. The molecular structure incorporates several key functional groups, including a methanesulfonyl moiety, a piperidine ring, and a phenyl group substituted with a (2,2,2-trifluoroethyl)carbamoylmethyl side chain. These elements collectively contribute to the compound's complex reactivity and biological profile.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the methanesulfonyl group at the amide position enhances the electrophilicity of the molecule, making it a valuable intermediate in further derivatization. The piperidine ring is known for its presence in numerous pharmacologically active agents due to its ability to modulate receptor interactions and improve oral bioavailability. Additionally, the phenyl ring with the (2,2,2-trifluoroethyl)carbamoylmethyl substituent introduces fluorine atoms, which are often employed in drug design to enhance metabolic stability and binding affinity.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage fluorinated aromatic compounds for their enhanced pharmacokinetic properties. The incorporation of fluorine into pharmaceuticals can lead to increased lipophilicity, reduced metabolic clearance, and improved target specificity. This compound exemplifies such innovation by combining a fluorinated side chain with a piperidine scaffold, creating a potential scaffold for drug discovery programs targeting neurological and inflammatory disorders.

The biological activity of 1-methanesulfonyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)piperidine-4-carboxamide has been explored in several preclinical studies. Its structural motif suggests potential interactions with neurotransmitter receptors and enzymes involved in pain signaling and inflammation. Preliminary research indicates that this compound may exhibit inhibitory effects on certain kinases and ion channels, making it a candidate for further investigation in therapeutic contexts such as chronic pain management and neurodegenerative diseases.

The< strong>piperidine core is particularly noteworthy for its prevalence in successful drugs like gabapentin and pregabalin, which are used to treat neuropathic pain and seizures. By appending the specific substituents found in this compound, researchers aim to fine-tune its pharmacological profile for improved efficacy and reduced side effects. The< strong>(2,2,2-trifluoroethyl)carbamoylmethyl group adds an additional layer of complexity, potentially influencing both the solubility and binding characteristics of the molecule.

The< strong>methanesulfonyl-substituted amide moiety is another critical feature that warrants detailed discussion. This group not only contributes to the overall charge distribution within the molecule but also serves as a point of attachment for further functionalization. In drug design, amides are frequently used due to their stability under physiological conditions and their ability to form hydrogen bonds with biological targets. The methanesulfonyl group enhances this functionality by increasing the electrophilicity of the carbonyl carbon, facilitating nucleophilic additions or condensation reactions.

The synthesis of this compound also highlights advancements in fluorinated chemistry techniques. The introduction of< strong>(2,2,2-trifluoroethyl)carbamoylmethyl groups requires specialized methodologies to ensure high yields and purity. These methods often involve protecting group strategies and carefully controlled reaction environments to prevent unwanted side reactions. The ability to incorporate such complex fluorinated structures underscores the growing sophistication of synthetic organic chemistry in producing molecules with tailored properties.

In conclusion, 1-methanesulfonyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)piperidine-4-carboxamide (CAS No.< strong>1235615-42-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition positions it as a promising candidate for further exploration in drug discovery efforts targeting neurological and inflammatory disorders. The combination of< strong>piperidine,< strong>(2,2,2-trifluoroethyl)carbamoylmethyl,and< strong>methanesulfonyl-substituted amide functionalities offers a rich platform for medicinal chemists to develop next-generation therapeutics.